Cas no 344-14-9 (Dimethyl fluoromalonate)

• Product Name: Dimethyl fluoromalonate
• CAS No: 344-14-9
• MF: C₅H₇FO₄
• MW: 150.105085611343
• MDL: MFCD00054680
• CID: 36940
• PubChem ID: 2737111
• Update Time: 2025-10-29

Dimethyl fluoromalonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl fluoromalonate
• Fluoromalonic acid dimethyl ester
• Dimethyl 2-fluoromalonate
• dimethyl 2-fluoropropanedioate
• 2-fluoro-malonic acid dimethyl ester
• dimethyl fluoropropanedioate
• fluoro-malonic acid dimethyl ester
• methyl fluoromalonate
• dimethylfluoromalonate
• dimethyl2-fluoromalonate
• Propanedioic acid, fluoro-, dimethyl ester
• 1,3-dimethyl 2-fluoropropanedioate
• PubChem2148
• dimethyl alpha-fluoromalonate
• KSC225O3B
• DIMETHYL FLUORO MALONATE
• ZVXHZSXYHFBIEW-UHFFFAOYSA-N
• HMS1745A18
• FT-0625079
• SCHEMBL19492
• 344-14-9
• CS-0020165
• methyl 2-fluoro-4-methoxyacetoacetate
• MFCD00054680
• C5H7FO4
• A6063
• EN300-14293
• AS-20062
• Z99599894
• J-520370
• DTXSID60371844
• 2-fluoro-propanedioic acid dimethyl ester
• AMY6801
• AKOS001105957
• propanedioic acid, 2-fluoro-, 1,3-dimethyl ester
• DTXCID20322877
• DB-026514

• MDL： MFCD00054680
• Inchi： 1S/C5H7FO4/c1-9-4(7)3(6)5(8)10-2/h3H,1-2H3
• InChI Key： ZVXHZSXYHFBIEW-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)C(=O)OC
• BRN： 1768414

Computed Properties

• Exact Mass: 150.03300
• Monoisotopic Mass: 150.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not available
• Density: 1.211
• Boiling Point: 76 °C
• Flash Point: 111-112°C/45mm
• Refractive Index: 1.4032
• PSA: 52.60000
• LogP: -0.32950
• Solubility: Not available

Dimethyl fluoromalonate Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3265
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26-S36/37/39-S45-S23 2636/37/3945
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II

Additional information on Dimethyl fluoromalonate

Dimethyl Fluoromalonate (CAS No. 344-14-9): Properties, Applications, and Market Insights

Dimethyl fluoromalonate (CAS No. 344-14-9) is a versatile fluorinated ester widely used in organic synthesis and pharmaceutical research. This compound, with the molecular formula C₅H₇FO₄, is a key intermediate for introducing fluorine atoms into target molecules, enhancing their biological activity and stability. The growing demand for fluorinated compounds in drug discovery and agrochemicals has positioned dimethyl fluoromalonate as a valuable building block in modern chemistry.

The unique properties of dimethyl fluoromalonate stem from its fluorine-substituted malonate structure. The fluorine atom's strong electronegativity influences the compound's reactivity, making it an excellent candidate for nucleophilic substitution reactions. Researchers often utilize this compound in the synthesis of fluoro-organic compounds, which are increasingly important in developing new pharmaceuticals with improved metabolic stability and bioavailability.

In pharmaceutical applications, dimethyl fluoromalonate CAS 344-14-9 serves as a precursor for various fluorinated active pharmaceutical ingredients (APIs). The incorporation of fluorine atoms into drug molecules can significantly enhance their binding affinity to target proteins while reducing unwanted metabolism. This explains why approximately 30% of newly approved drugs contain fluorine atoms, driving demand for fluorination reagents like dimethyl fluoromalonate.

The compound's applications extend beyond pharmaceuticals. In material science, dimethyl fluoromalonate contributes to the development of fluorinated polymers with enhanced thermal stability and chemical resistance. These materials find use in specialty coatings, electronic components, and high-performance membranes. The growing focus on sustainable materials has increased interest in fluorinated compounds that can improve product longevity while reducing environmental impact.

Recent advancements in green chemistry have influenced the production methods for dimethyl fluoromalonate. Manufacturers are exploring more sustainable synthesis routes that minimize waste and energy consumption. This aligns with the pharmaceutical industry's increasing emphasis on process intensification and atom economy, where every atom in the starting materials is efficiently incorporated into the final product.

The global market for fluorinated building blocks like dimethyl fluoromalonate is experiencing steady growth, projected to expand at a CAGR of 5-7% over the next five years. This growth is driven by several factors: increased R&D spending in pharmaceutical companies, the expansion of agrochemical applications, and the development of new fluorinated materials. Asia-Pacific currently leads in production capacity, while North America and Europe remain major consumers for research and industrial applications.

Quality control is paramount when working with dimethyl fluoromalonate 344-14-9. Reputable suppliers provide comprehensive analytical data including HPLC purity, water content, and residual solvent analysis. Proper storage conditions (typically under inert atmosphere at low temperatures) ensure the compound's stability and longevity. Researchers should always verify the certificate of analysis before using this material in sensitive applications.

From a synthetic chemistry perspective, dimethyl fluoromalonate offers several advantages. Its malonate moiety provides two reactive ester groups that can undergo sequential transformations, while the fluorine atom serves as a valuable handle for further functionalization. This makes the compound particularly useful in multistep synthesis and library construction for drug discovery programs.

Environmental considerations are increasingly important when working with fluorinated compounds. While dimethyl fluoromalonate itself doesn't pose significant environmental risks when handled properly, the chemical industry is developing improved methods for fluorine-containing waste management. Many manufacturers now offer take-back programs for unused materials and invest in technologies for fluorine recovery and recycling.

Looking ahead, the future of dimethyl fluoromalonate applications appears promising. Emerging research areas such as fluorine-18 radiochemistry (for PET imaging) and bioorthogonal chemistry may create new demand for fluorinated building blocks. Additionally, the compound's potential in catalysis and asymmetric synthesis continues to be explored by academic and industrial researchers worldwide.

For researchers considering dimethyl fluoromalonate for their projects, several practical aspects should be considered. The compound typically appears as a colorless to pale yellow liquid with moderate volatility. Standard laboratory precautions (use of fume hoods, proper PPE) are recommended when handling this material. While not classified as highly hazardous, proper chemical safety protocols should always be followed.

The synthesis of dimethyl fluoromalonate involves several established routes, with fluorination of malonate derivatives being the most common. Recent literature describes improved methods using novel fluorinating agents that offer better selectivity and yield. Process chemists continue to optimize production methods to meet the growing demand for high-purity material at competitive prices.

In conclusion, dimethyl fluoromalonate CAS 344-14-9 represents an important tool in modern synthetic chemistry, particularly for pharmaceutical and materials science applications. Its unique combination of reactivity and stability makes it valuable for creating fluorine-containing compounds with tailored properties. As the importance of fluorination continues to grow across multiple industries, compounds like dimethyl fluoromalonate will remain essential building blocks for innovation.